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Compound of Interest

Compound Name: 2-Bromophenanthrene

Cat. No.: B1281488 Get Quote

For immediate release

This document provides essential safety and logistical information for the proper disposal of 2-
Bromophenanthrene, tailored for researchers, scientists, and drug development

professionals. The following procedural guidance is designed to directly address operational

questions regarding the safe handling and disposal of this hazardous chemical.

Immediate Safety and Handling Precautions
2-Bromophenanthrene is a brominated polycyclic aromatic hydrocarbon (PAH) and should be

handled as a hazardous chemical. All operations involving this compound should be conducted

in a well-ventilated area, preferably within a certified chemical fume hood, to minimize

inhalation exposure. Personal protective equipment (PPE), including chemical-resistant gloves

(e.g., nitrile), safety goggles, and a lab coat, must be worn at all times.

Waste Classification and Segregation
Proper segregation of chemical waste is critical for safety and compliant disposal. 2-
Bromophenanthrene waste must be classified and handled as halogenated organic

hazardous waste.

Key Segregation Principles:

Do not mix 2-Bromophenanthrene waste with non-halogenated organic waste.
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Do not mix with other hazardous waste categories such as acids, bases, or oxidizers.

Keep aqueous waste streams separate from solvent-based waste.

Step-by-Step Disposal Procedure
The primary and required method for the disposal of 2-Bromophenanthrene is through a

licensed hazardous waste disposal facility.

Containerization:

Use a designated, leak-proof, and chemically compatible waste container, such as a high-

density polyethylene (HDPE) container.

Ensure the container is in good condition with a secure, tight-fitting lid.

Labeling:

Affix a "Hazardous Waste" label to the container before adding any waste.

Clearly identify the contents on the label, including the full chemical name: "2-
Bromophenanthrene".

If the waste is a mixture, list all chemical constituents and their approximate percentages.

Include relevant hazard warnings (e.g., "Toxic").

Accumulation:

Store the waste container in a designated and secure Satellite Accumulation Area (SAA).

The SAA should be in a cool, dry, and well-ventilated location, away from direct sunlight

and sources of ignition.

Ensure secondary containment is in place to capture any potential leaks.

Do not fill the container beyond 90% of its capacity to allow for expansion.

Waste Pickup:
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Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to schedule a pickup.

Provide them with a complete and accurate description of the waste.

Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary.

Evacuate and Secure: Alert personnel in the immediate area and restrict access.

Ventilate: Ensure the area is well-ventilated.

Contain: For solid spills, carefully sweep the material to avoid generating dust. For liquid

spills, use an inert absorbent material such as sand, vermiculite, or commercial sorbent

pads.

Collect: Place the contained material into a sealed and properly labeled hazardous waste

container.

Decontaminate: Clean the spill area with an appropriate solvent and decontaminating

solution. All cleaning materials must also be disposed of as hazardous waste.

Report: Report the spill to your EHS department.

Quantitative Data
While a specific Reportable Quantity (RQ) for 2-Bromophenanthrene under the EPA's

CERCLA is not explicitly listed, it falls under the category of halogenated organic compounds.

Unlisted hazardous wastes that exhibit toxicity are assigned a default RQ. As a halogenated

aromatic compound, it would likely be classified under the EPA's F-list of hazardous wastes

from non-specific sources.
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Data Point Value/Information Source/Regulation

EPA Hazardous Waste

Classification

Likely falls under the "F-List"

(Wastes from non-specific

sources) as a spent

halogenated solvent or

residue.

Resource Conservation and

Recovery Act (RCRA)[1][2][3]

[4][5]

Reportable Quantity (RQ)

No specific RQ is assigned to

2-Bromophenanthrene.

Unlisted hazardous wastes

exhibiting toxicity have a

default RQ of 100 pounds.

Comprehensive Environmental

Response, Compensation, and

Liability Act (CERCLA)[6][7]

Experimental Protocols for Disposal
There are no established and validated experimental protocols for the routine laboratory

neutralization or degradation of 2-Bromophenanthrene for disposal purposes. Research into

the biodegradation and chemical degradation of polycyclic aromatic hydrocarbons is ongoing

but these methods are not intended for standard waste disposal in a laboratory setting.[8][9]

[10][11][12] Attempting to neutralize or degrade this compound without a validated protocol can

be dangerous and may produce other hazardous byproducts.

Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://media.clemson.edu/research/oes/hazwastemanage/RCRA%20Hazardous%20Waste%20F-list.docx
https://www.actenviro.com/epa-waste-codes__trashed/
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://dam.assets.ohio.gov/image/upload/epa.ohio.gov/Portals/32/annualreport/WasteCodesFromInstructionManual03.pdf
https://www.epa.gov/epcra/reportable-quantities-federal-register-notices
https://www.epa.gov/epcra/hazardous-substance-designations-and-release-notifications
https://www.benchchem.com/product/b1281488?utm_src=pdf-body
https://www.researchgate.net/publication/350664359_Biodegradation_of_polycyclic_aromatic_hydrocarbons_PAHs_by_bacterial_mixture
https://www.mdpi.com/2073-4441/16/17/2424
https://www.pjoes.com/pdf-87520-21379?filename=Bacterial%20degradation%20and.pdf
https://www.researchgate.net/publication/328586545_Degradation_of_polycyclic_aromatic_hydrocarbons_A_review
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2016.01369/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identify 2-Bromophenanthrene
 as Hazardous Waste

Segregate from
Non-Halogenated Waste

Select Appropriate
HDPE Container

Label Container with
'Hazardous Waste' & Contents

Store in Designated
Satellite Accumulation Area

Do Not Exceed 90% Capacity

Contact EHS for
Waste Pickup

Licensed Hazardous
Waste Disposal

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of 2-Bromophenanthrene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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